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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219 Get Quote

Essential Safety and Handling Guide for Calcium
Chromate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling calcium chromate. Adherence to these guidelines is critical to

ensure personal safety and environmental protection.

Health Hazards of Calcium Chromate
Calcium chromate is a potent oxidizing agent and a confirmed human carcinogen.[1][2]

Exposure can lead to severe health effects. It is classified as a hazardous substance by

multiple regulatory agencies, including OSHA, ACGIH, and IARC.[1][2]

Acute Effects:

Skin and Eye Contact: Can cause severe irritation and burns, with the potential for eye

damage.[1]

Inhalation: May irritate the nose and throat, leading to coughing and wheezing.[1]

Ingestion: Harmful if swallowed and can cause severe circulatory collapse.[3][4]

Chronic Effects:
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Cancer: Calcium chromate is a known human carcinogen, with evidence linking hexavalent

chromium compounds to lung cancer.[1][2]

Sensitization: May cause an asthma-like allergy and skin sensitization, where low future

exposure can trigger a rash.[1]

Other long-term effects: Can damage the liver and kidneys and may cause perforation of the

nasal septum.[1]

Occupational Exposure Limits
It is imperative to maintain workplace air concentrations of calcium chromate below

established occupational exposure limits.

Agency Exposure Limit (as Cr(VI)) Notes

OSHA 0.1 mg/m³ (PEL)

Permissible Exposure Limit,

not to be exceeded at any

time.[1]

NIOSH 0.001 mg/m³ (REL)

Recommended Exposure

Limit, averaged over a 10-hour

work shift.[1] NIOSH considers

all chromium (VI) compounds

to be potential occupational

carcinogens.[5]

ACGIH 0.001 mg/m³ (TLV)

Threshold Limit Value,

averaged over an 8-hour work

shift.[1] Classified as an A1

confirmed human carcinogen.

[2]

PEL: Permissible Exposure Limit, REL: Recommended Exposure Limit, TLV: Threshold Limit

Value
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A risk assessment should always be conducted to determine the specific PPE required for the

planned procedure. The following provides a general guideline for handling calcium chromate.

Step-by-Step PPE Protocol
Hand and Arm Protection:

Wear protective gloves made of a material that is impermeable to calcium chromate,

such as nitrile, butyl, or neoprene.[6]

Inspect gloves for any signs of degradation or perforation before each use.[7]

Utilize proper glove removal techniques to avoid skin contact with the outer surface of the

glove.[7]

For tasks with a higher risk of splashing, consider using gauntlets.[6]

Eye and Face Protection:

Wear chemical safety goggles that conform to EN166 or NIOSH standards.[7]

For procedures with a risk of splashing or dust generation, a face shield should be worn in

addition to safety goggles.[6]

Respiratory Protection:

All work with calcium chromate powder should be conducted in a properly functioning

chemical fume hood with an average face velocity of at least 100 feet per minute.[3]

If a fume hood is not available or if exposure limits are likely to be exceeded, a NIOSH-

approved respirator with appropriate cartridges for dusts and acid gases must be used.[6]

[7] A full-face respirator can provide both respiratory and eye protection.[7]

Body Protection:

Wear a lab coat and protective work clothing, including long sleeves and pants, to prevent

skin contact.[3]
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For larger quantities or tasks with a high risk of contamination, a complete chemical-

resistant suit may be necessary.[7]

Wear closed-toe shoes.[3]

Logical Workflow for Calcium Chromate Handling Safety
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Read and Understand All Safety Precautions

Wear Gloves, Goggles/Face Shield, and Protective Clothing

Use in a Well-Ventilated Area (Fume Hood)

Avoid Dust Formation

Avoid Contact with Skin and Eyes

Keep Away from Combustibles and Heat Sources

Wash Hands Thoroughly

Store in a Tightly Sealed Container in a Cool, Dry Place
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Follow Local, State, and National Regulations
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Caption: Logical workflow for safe handling of calcium chromate.
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Operational Plans
Handling and Storage

Training: Before working with calcium chromate, all personnel must be trained on its proper

handling and storage procedures.[1]

Designated Area: A regulated and marked area should be established where calcium
chromate is handled, used, or stored.[1]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to keep

exposure below the recommended limits.[3]

Avoiding Dust: Avoid the formation of dust and aerosols.[7] Do not use compressed air to

clean surfaces; instead, use a HEPA-filter vacuum.[3]

Hygiene: Do not eat, drink, or smoke in areas where calcium chromate is handled.[3] Wash

hands thoroughly after handling and before breaks.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7] Store away

from combustible materials, reducing agents, strong acids, and incompatible substances

such as aluminum, sulfur, and boron.[1][3]

Spill Response
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the area and secure all entry

points.[1]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[1]

Wear Appropriate PPE: Don the appropriate PPE, including respiratory protection, before

entering the spill area.

Contain and Clean:

Moisten the spilled material with water to prevent dust from becoming airborne.[1]
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Alternatively, use a HEPA-filtered vacuum for cleanup.[1][3]

Collect the spilled material and place it into a sealed, labeled container for disposal.[1]

Decontaminate: Ventilate and wash the spill area after the cleanup is complete.[1]

Environmental Protection: Do not allow the spilled material to enter drains or sewers.[7]

Disposal Plan
Calcium chromate and any contaminated materials must be disposed of as hazardous waste.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.[3] Contact your institution's environmental health and safety department for

specific guidance.

Waste Containers: Use approved, sealed, and clearly labeled containers for calcium
chromate waste.

Treatment: It is possible to reduce the hazardous hexavalent chromium to the less toxic

trivalent chromium using a reducing agent such as ascorbic acid or sodium bisulfite.[8] This

should only be done by trained personnel following a validated standard operating

procedure.

Licensed Disposal: Arrange for the collection and disposal of calcium chromate waste by a

licensed hazardous waste disposal company.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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